Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C10H16N2OS B8308704 2-Cyclohexylaminothiazol-4-ylmethanol

2-Cyclohexylaminothiazol-4-ylmethanol

Cat. No. B8308704
M. Wt: 212.31 g/mol
InChI Key: LDXIEURPLINWRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US04933355

Procedure details

The reaction described in Preparation 15 was repeated, but using 19 g of ethyl 2-cyclohexylaminothiazole-4-carboxylate, 4.2 g of lithium aluminum hydride and 250 ml of tetrahydrofuran, giving the title compound as pale yellow needles.
Name
ethyl 2-cyclohexylaminothiazole-4-carboxylate
Quantity
19 g
Type
reactant
Reaction Step One
Name
lithium aluminum hydride
Quantity
4.2 g
Type
reactant
Reaction Step Two
Name
tetrahydrofuran
Quantity
250 mL
Type
solvent
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
[CH:1]1([NH:7][C:8]2[S:9][CH:10]=[C:11]([C:13](OCC)=[O:14])[N:12]=2)[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1.[H-].[Al+3].[Li+].[H-].[H-].[H-]>O1CCCC1>[CH:1]1([NH:7][C:8]2[S:9][CH:10]=[C:11]([CH2:13][OH:14])[N:12]=2)[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6]1 |f:1.2.3.4.5.6|

Inputs

Step One
Name
ethyl 2-cyclohexylaminothiazole-4-carboxylate
Quantity
19 g
Type
reactant
Smiles
C1(CCCCC1)NC=1SC=C(N1)C(=O)OCC
Step Two
Name
lithium aluminum hydride
Quantity
4.2 g
Type
reactant
Smiles
[H-].[Al+3].[Li+].[H-].[H-].[H-]
Step Three
Name
tetrahydrofuran
Quantity
250 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The reaction described in Preparation 15

Outcomes

Product
Name
title compound
Type
product
Smiles
C1(CCCCC1)NC=1SC=C(N1)CO

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.